1-Undecene

• CAS No.: 821-95-4
• Product Name: 1-Undecene
• Molecular Formula: C11H22
• Molecular Weight: 154.29 g/mol
• IUPAC Name: undec-1-ene
• Standard InChI: InChI=1S/C11H22/c1-3-5-7-9-11-10-8-6-4-2/h3H,1,4-11H2,2H3
• Standard InChIKey: DCTOHCCUXLBQMS-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC=C
• Canonical SMILES: CCCCCCCCCC=C
• Boiling Point: 378.9 °F at 760 mm Hg (USCG, 1999); 192.7 °C; 192.7 °C @ 760 mm Hg
• Colorform: COLORLESS LIQUID
• Density: 0.75 at 68 °F (USCG, 1999); 0.7503 @ 20 °C/4 °C
• Flash Point: 160 °F (USCG, 1999); 160 °F OC
• Melting Point: -56 °F (USCG, 1999); -49.2 °C; -49.1°C
• Physical Description: 1-undecene appears as a colorless liquid with a mild odor. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999); Liquid
• Description: 1-undecene appears as a colorless liquid with a mild odor. Less dense than water and insoluble in water. Hence floats on water. (USCG, 1999); 1-undecene is an alkene that is undecane containing one double bond located at position 1. It has a role as a plant metabolite.; , also known as alpha-undecene or 1-hendecene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 10-undecen-1-ol. Outside of the human body, can be found in green vegetables. This makes a potential biomarker for the consumption of this food product.
• Solubility: Sol in ether, chloroform, ligroin; insol in wate
• Vapor Pressure: 0.49 mmHg; 0.493 mm Hg @ 25 °C
• PubChem Compound: 13190
• Last Modified: Nov 11 2021